Cas no 1806354-52-8 (1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806354-52-8
• MF: C₁₀H₇Br₂F₃O
• MW: 359.965192079544
• CID: 4975209
• Update Time: 2025-06-30

1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O/c1-5(16)9(12)8-6(10(13,14)15)3-2-4-7(8)11/h2-4,9H,1H3
• InChI Key： JXYIBQZZCMEDJC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one

The compound with CAS No. 1806354-52-8, known as 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring containing a trifluoromethyl group. The presence of multiple functional groups makes this compound a valuable intermediate in the synthesis of various biologically active molecules and advanced materials.

Recent studies have highlighted the importance of 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromine atoms in the molecule serve as reactive sites, enabling selective substitution reactions that are essential for constructing complex molecular architectures.

In addition to its role in drug discovery, this compound has also been utilized in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. The trifluoromethyl group imparts unique electronic properties to the molecule, making it suitable for applications in light-emitting diodes (LEDs) and solar cells. Recent advancements in synthetic methodologies have further enhanced the efficiency of producing this compound, making it more accessible for large-scale applications.

The synthesis of 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include Friedel-Crafts acylation, bromination, and oxidation reactions, each requiring precise control over reaction conditions to ensure high yields and product purity. The use of environmentally friendly catalysts has also been explored to reduce the ecological footprint of its production.

From an environmental standpoint, the stability and biodegradability of 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one have been extensively studied to assess its potential impact on ecosystems. Research indicates that while the compound exhibits moderate persistence in certain environmental conditions, its degradation pathways are well-understood, and measures can be implemented to minimize its environmental impact.

In conclusion, 1-Bromo-1-(2-bromo-6-(trifluoromethyl)phenyl)propan-2-one is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new avenues for its utilization in cutting-edge technologies.